N-(4-bromo-2-fluorophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-(3-ethyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C22H18BrFN4O2/c1-2-27-13-25-20-16(14-6-4-3-5-7-14)11-28(21(20)22(27)30)12-19(29)26-18-9-8-15(23)10-17(18)24/h3-11,13H,2,12H2,1H3,(H,26,29)
• InChI Key: YJGIDPRKCCTJDR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C(C1=O)N(C=C2C3=CC=CC=C3)CC(=O)NC4=C(C=C(C=C4)Br)F
• Molecular Formula: C22H18BrFN4O2
• Molecular Weight: 469.3 g/mol

Description

N-(4-bromo-2-fluorophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C22H18BrFN4O2 and its molecular weight is 469.314. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromo-2-fluorophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromo-2-fluorophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Imaging Applications

Compounds within the pyrazolo[1,5-a]pyrimidineacetamide series, closely related to the one , have been utilized for imaging the translocator protein (18 kDa) using PET (Positron Emission Tomography). For instance, DPA-714, a compound with a fluorine atom in its structure, allows for fluorine-18 labeling and in vivo imaging, highlighting its potential in neuroinflammation and neurodegenerative disorder studies (Dollé et al., 2008).

Medicinal Chemistry and Drug Discovery

The synthesis and biological evaluation of pyrazolo[1,5-a]pyrimidine derivatives have shown significant promise in binding the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. These derivatives exhibit subnanomolar affinity for TSPO, similar to DPA-714, demonstrating their potential in neuroinflammation PET imaging and possibly in the development of therapeutic agents for neurodegenerative diseases (Damont et al., 2015).

Antibacterial and Antifungal Activity

Compounds synthesized from pyrimidine and isoniazid derivatives have shown significant antibacterial, antifungal, and antituberculosis activity, indicating their potential in addressing various microbial infections. These derivatives were synthesized by condensation reactions and screened for in vitro activity against multiple pathogens, showcasing their pharmaceutical applications (Soni & Patel, 2017).

Antitumor Activities

Certain pyrimidin-2-yl acetamide derivatives have been studied for their antitumor activities, demonstrating the versatility of this chemical framework in the development of novel anticancer agents. These studies involve the synthesis, characterization, and in vitro biological evaluation of these compounds, further illustrating the potential of pyrimidine derivatives in cancer research (Jing, 2011).

Mechanism of Action

Target of Action

The compound contains an indole nucleus, which is found in many bioactive aromatic compounds . Compounds with an indole nucleus are known to bind with high affinity to multiple receptors , suggesting that this compound might also interact with multiple targets.

Mode of Action

The exact mode of action would depend on the specific targets of the compound. Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . The compound might interact with its targets to modulate these activities.

Biochemical Pathways

Without specific information, it’s hard to determine the exact biochemical pathways affected by this compound. Indole derivatives are known to affect a wide range of biochemical pathways due to their diverse biological activities .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. Given the diverse biological activities of indole derivatives , the compound might have a wide range of molecular and cellular effects.